molecular formula C8H8ClNO3 B8291183 2-chloro-N-(2,6-dihydroxyphenyl)acetamide

2-chloro-N-(2,6-dihydroxyphenyl)acetamide

Cat. No. B8291183
M. Wt: 201.61 g/mol
InChI Key: QANYPGRRXBFLQU-UHFFFAOYSA-N
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Patent
US07524856B2

Procedure details

KH2PO4 (17.2 g, 126.3 mmol) and K2HPO4 (8.2 g, 35.7 mmol) in 188 ml of distilled water were deoxygenated by passing argon through the mixture for 0.5 hour. 2-Aminobenzene-1,3-diol (1 g, 8.0 mmol) was added to the buffer solution and chloroacetyl chloride (0.64 ml, 8.0 mmol) was added slowly to the reaction mixture. After addition was completed, the reaction mixture was stirred at room temperature for 1.5 hours. Water was removed by freeze-drying and the residue was dissolved in 20% MeOH in DCM. The insoluble salt was removed by filtration, the solvent was evaporated to give the subtitled compound which was used without purification in the next step.
Name
KH2PO4
Quantity
17.2 g
Type
reactant
Reaction Step One
Name
K2HPO4
Quantity
8.2 g
Type
reactant
Reaction Step One
Name
Quantity
188 mL
Type
solvent
Reaction Step One
Quantity
1 g
Type
reactant
Reaction Step Two
Quantity
0.64 mL
Type
reactant
Reaction Step Two

Identifiers

REACTION_CXSMILES
OP([O-])(O)=O.[K+].OP([O-])([O-])=O.[K+].[K+].[NH2:14][C:15]1[C:20]([OH:21])=[CH:19][CH:18]=[CH:17][C:16]=1[OH:22].[Cl:23][CH2:24][C:25](Cl)=[O:26]>O>[Cl:23][CH2:24][C:25]([NH:14][C:15]1[C:20]([OH:21])=[CH:19][CH:18]=[CH:17][C:16]=1[OH:22])=[O:26] |f:0.1,2.3.4|

Inputs

Step One
Name
KH2PO4
Quantity
17.2 g
Type
reactant
Smiles
OP(=O)(O)[O-].[K+]
Name
K2HPO4
Quantity
8.2 g
Type
reactant
Smiles
OP(=O)([O-])[O-].[K+].[K+]
Name
Quantity
188 mL
Type
solvent
Smiles
O
Step Two
Name
Quantity
1 g
Type
reactant
Smiles
NC1=C(C=CC=C1O)O
Name
Quantity
0.64 mL
Type
reactant
Smiles
ClCC(=O)Cl

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
the reaction mixture was stirred at room temperature for 1.5 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
for 0.5 hour
Duration
0.5 h
ADDITION
Type
ADDITION
Details
was added slowly to the reaction mixture
ADDITION
Type
ADDITION
Details
After addition
CUSTOM
Type
CUSTOM
Details
Water was removed
CUSTOM
Type
CUSTOM
Details
by freeze-drying
DISSOLUTION
Type
DISSOLUTION
Details
the residue was dissolved in 20% MeOH in DCM
CUSTOM
Type
CUSTOM
Details
The insoluble salt was removed by filtration
CUSTOM
Type
CUSTOM
Details
the solvent was evaporated

Outcomes

Product
Details
Reaction Time
1.5 h
Name
Type
product
Smiles
ClCC(=O)NC1=C(C=CC=C1O)O

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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